Cas no 1188143-13-6 (1-Benzyl-1,4-diazepane-6-carboxylic acid)

1-Benzyl-1,4-diazepane-6-carboxylic acid is a diazepane-based carboxylic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a benzyl group at the 1-position and a carboxylic acid moiety at the 6-position, making it a versatile intermediate for further functionalization. The diazepane core provides conformational flexibility, which can be advantageous in drug design, particularly for targeting central nervous system (CNS) receptors or enzyme modulation. The carboxylic acid group allows for easy derivatization into esters, amides, or other pharmacologically relevant groups. This compound is of interest in medicinal chemistry for its potential as a building block in the development of bioactive molecules, including ligands for G-protein-coupled receptors (GPCRs) or enzyme inhibitors.
1-Benzyl-1,4-diazepane-6-carboxylic acid structure
1188143-13-6 structure
Product Name:1-Benzyl-1,4-diazepane-6-carboxylic acid
CAS No:1188143-13-6
MF:C13H18N2O2
MW:234.294223308563
CID:1081542
PubChem ID:45789930
Update Time:2025-10-22

1-Benzyl-1,4-diazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-1,4-diazepane-6-carboxylic acid
    • 1-Benzyl-1,4-diazepane-6-carboxylicacid
    • DB-215993
    • 1188143-13-6
    • DTXSID10672111
    • EN300-4757913
    • Inchi: 1S/C13H18N2O2/c16-13(17)12-8-14-6-7-15(10-12)9-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,16,17)
    • InChI Key: LIXSTZLQICRVBW-UHFFFAOYSA-N
    • SMILES: OC(C1CNCCN(CC2C=CC=CC=2)C1)=O

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 52.6Ų

1-Benzyl-1,4-diazepane-6-carboxylic acid Pricemore >>

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